Cas no 190904-15-5 (methyl 2-(cyclopentylamino)acetate)

methyl 2-(cyclopentylamino)acetate structure
190904-15-5 structure
Product Name:methyl 2-(cyclopentylamino)acetate
CAS No:190904-15-5
MF:C8H15NO2
MW:157.210202455521
CID:2126500
PubChem ID:22080509
Update Time:2025-04-21

methyl 2-(cyclopentylamino)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(cyclopentylamino)acetate
    • Glycine, N-cyclopentyl-, Methyl ester
    • VZKNHSCVKNDVHG-UHFFFAOYSA-N
    • DA-08775
    • SCHEMBL1977433
    • 190904-15-5
    • AB10047
    • EN300-105893
    • MFCD11140503
    • AS-44407
    • Z235648990
    • AKOS000227712
    • CS-0308044
    • Methyl 2-(cyclopentylamino)acetate (cPent-Gly-OMe)
    • Methyl cyclopentylglycinate
    • methyl2-(cyclopentylamino)acetate
    • QHA90415
    • 974-050-5
    • Inchi: 1S/C8H15NO2/c1-11-8(10)6-9-7-4-2-3-5-7/h7,9H,2-6H2,1H3
    • InChI Key: VZKNHSCVKNDVHG-UHFFFAOYSA-N
    • SMILES: O(C)C(CNC1CCCC1)=O

Computed Properties

  • Exact Mass: 157.110278721g/mol
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 222.5±23.0 °C at 760 mmHg
  • Flash Point: 88.4±22.6 °C
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

methyl 2-(cyclopentylamino)acetate Security Information

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